Cas no 1491494-82-6 (1-(2-chloro-6-nitrophenyl)methylcyclopropan-1-amine)

• Product Name: 1-(2-chloro-6-nitrophenyl)methylcyclopropan-1-amine
• CAS No: 1491494-82-6
• MF: C₁₀H₁₁ClN₂O₂
• MW: 226.659541368484
• CID: 6169675
• PubChem ID: 66025545
• Update Time: 2025-10-05

1-(2-chloro-6-nitrophenyl)methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloro-6-nitrophenyl)methylcyclopropan-1-amine
• 1-(2-Chloro-6-nitrobenzyl)cyclopropan-1-amine
• EN300-1964131
• AKOS015367917
• CS-0306883
• 1-[(2-chloro-6-nitrophenyl)methyl]cyclopropan-1-amine
• 1491494-82-6

• Inchi： 1S/C10H11ClN2O2/c11-8-2-1-3-9(13(14)15)7(8)6-10(12)4-5-10/h1-3H,4-6,12H2
• InChI Key： HSVGKQIZWIONHU-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1CC1(CC1)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 226.0509053g/mol
• Monoisotopic Mass: 226.0509053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 71.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 1-(2-chloro-6-nitrophenyl)methylcyclopropan-1-amine

1-(2-Chloro-6-Nitrophenyl)methylcyclopropan-1-amine: A Comprehensive Overview

1-(2-Chloro-6-Nitrophenyl)methylcyclopropan-1-amine (CAS No. 1491494-82-6) is a complex organic compound with a unique structure that has garnered attention in various scientific and industrial applications. This compound, characterized by its cyclopropane ring and substituted phenyl group, exhibits intriguing chemical properties that make it a subject of interest in modern research. In this article, we delve into the structural features, synthesis methods, and potential applications of this compound, while incorporating the latest advancements in the field to provide a comprehensive understanding.

The molecular structure of 1-(2-Chloro-6-Nitrophenyl)methylcyclopropan-1-amine is defined by its cyclopropane ring, which is known for its high strain energy and reactivity. The presence of a chloro group at the 2-position and a nitro group at the 6-position on the phenyl ring introduces additional electronic effects, influencing the compound's reactivity and stability. Recent studies have highlighted the importance of such substituted aromatic compounds in drug design and materials science due to their unique electronic properties.

The synthesis of 1-(2-Chloro-6-Nitrophenyl)methylcyclopropan-1-amine involves a multi-step process that typically begins with the preparation of the substituted phenyl ring. Researchers have explored various methodologies, including nucleophilic aromatic substitution and coupling reactions, to achieve efficient synthesis. A notable advancement in this area is the use of palladium-catalyzed cross-coupling reactions, which have significantly improved the yield and purity of the compound. These methods not only enhance the feasibility of large-scale production but also pave the way for further modifications to tailor the compound's properties for specific applications.

One of the most promising applications of 1-(2-Chloro-6-Nitrophenyl)methylcyclopropan-1-amine lies in its potential as a precursor in pharmaceutical chemistry. The compound's ability to undergo various functional group transformations makes it an ideal candidate for drug development. Recent research has focused on its role in designing bioactive molecules with enhanced pharmacokinetic profiles. For instance, studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain enzymes associated with neurodegenerative diseases, highlighting its therapeutic potential.

In addition to pharmaceutical applications, 1-(2-Chloro-6-Nitrophenyl)methylcyclopropan-1-amine has found utility in materials science. Its unique electronic properties make it a candidate for use in advanced materials such as conductive polymers and organic semiconductors. Researchers have investigated its integration into polymer frameworks to enhance electrical conductivity without compromising mechanical stability. These findings underscore the compound's versatility across diverse scientific domains.

Recent advancements in computational chemistry have also contributed to a deeper understanding of 1-(2-Chloro-6-Nitrophenyl)methylcyclopropan-1-amines properties. Quantum mechanical simulations have provided insights into its electronic structure, enabling researchers to predict its reactivity under various conditions. Such computational tools are increasingly being employed to optimize synthetic routes and guide experimental designs, further accelerating progress in this field.

In conclusion, 1-(2-Chloro-6-Nitrophenyl)methylcyclopropane amine (CAS No. 1491494826) stands as a testament to the ingenuity of modern chemical research. Its unique structure, versatile synthesis methods, and wide-ranging applications position it as a valuable compound in both academic and industrial settings. As research continues to uncover new potentials for this compound, it is poised to play an even more significant role in shaping future innovations across multiple disciplines.